N-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-5-nitrothiophene-2-carboxamide

• IUPAC Name: N-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-5-nitrothiophene-2-carboxamide
• InChI: InChI=1S/C15H12N4O6S/c1-23-9-4-3-8(7-10(9)24-2)14-17-18-15(25-14)16-13(20)11-5-6-12(26-11)19(21)22/h3-7H,1-2H3,(H,16,18,20)
• InChI Key: OOTGMLZFELHXDI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN=C(O2)NC(=O)C3=CC=C(S3)[N+](=O)[O-])OC
• Molecular Formula: C15H12N4O6S
• Molecular Weight: 376.3 g/mol

Description

N-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-5-nitrothiophene-2-carboxamide, also known as DMOT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMOT is a heterocyclic compound that contains a thiophene ring, an oxadiazole ring, and a carboxamide group.

Scientific Research Applications

Radiosensitization and Bioreductive Activation

Research indicates the synthesis and evaluation of nitrothiophene derivatives with potential applications as radiosensitizers and bioreductively activated cytotoxins. These compounds, including variations with N-(omega-aminoalkyl) side chains, have been evaluated in vitro for their ability to sensitize hypoxic mammalian cells to radiation and selectively target cells under hypoxic conditions for therapeutic purposes (Threadgill et al., 1991).

Antimicrobial and Anti-Proliferative Activities

Another study focuses on the synthesis of N-Mannich bases derived from 1,3,4-oxadiazole compounds, exhibiting promising antimicrobial and anti-proliferative activities. These compounds were tested against various pathogenic bacteria, including Gram-positive and Gram-negative bacteria, as well as against several cancer cell lines, showcasing their potential as therapeutic agents in treating infections and cancer (Al-Wahaibi et al., 2021).

Synthesis and Structural Analysis

The synthesis of related compounds, such as 5-(3,4-Dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboxamide, has been reported, with detailed structural analysis through crystallography. This research contributes to understanding the molecular configurations and potential interactions of these compounds, laying groundwork for further pharmacological studies (Prabhuswamy et al., 2016).

Antidiabetic Screening

The synthesis and antidiabetic screening of novel dihydropyrimidine derivatives, indicating the potential of 1,3,4-oxadiazole derivatives in managing diabetes through inhibition of α-amylase, further exemplifies the therapeutic versatility of these compounds (Lalpara et al., 2021).

Mechanism of Action

The mechanism of action of this compound is not explicitly mentioned in the literature.

Safety and Hazards

The safety data sheet for a similar compound, 3,4-Dimethoxyphenylacetic acid, indicates that it may cause skin irritation, serious eye irritation, and may be harmful if swallowed, in contact with skin, or if inhaled.

Future Directions

The future directions for the study and application of this compound are not explicitly mentioned in the literature.